Cas no 59562-67-3 (1,2,4-Oxadiazole, 5-(2,4-dichlorophenyl)-3-methyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(2,4-dichlorophenyl)-3-methyl-
• CAS No: 59562-67-3
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 1615293
• Update Time: 2024-08-30

1,2,4-Oxadiazole, 5-(2,4-dichlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(2,4-dichlorophenyl)-3-methyl-

• Inchi： 1S/C9H6Cl2N2O/c1-5-12-9(14-13-5)7-3-2-6(10)4-8(7)11/h2-4H,1H3
• InChI Key： RPJVNAWTFLGXNB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2Cl)=NC(C)=N1

Computed Properties

• Exact Mass: 227.98588

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Melting Point: 79-80 °C(Solv: ethanol (64-17-5))
• Boiling Point: 343.8±52.0 °C(Predicted)
• PSA: 38.92
• pka: -1.03±0.37(Predicted)